5-(2-Chloro-pyrimidin-4-yl)-2-fluoro-benzaldehyde
Cat. No. B8385964
M. Wt: 236.63 g/mol
InChI Key: QLXQWBZYDADDHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07732444B2
Procedure details
2,4 dichloropyrimidine and 3-formyl 4-fluorophenyl boronic acid were coupled following procedure A. LC-MS showed the product was >95% pure and had the expected M+H+ of 237.
[Compound]
Name
237
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6](Cl)[CH:5]=[CH:4][N:3]=1.[CH:9]([C:11]1[CH:12]=[C:13](B(O)O)[CH:14]=[CH:15][C:16]=1[F:17])=[O:10]>>[Cl:1][C:2]1[N:7]=[C:6]([C:13]2[CH:14]=[CH:15][C:16]([F:17])=[C:11]([CH:12]=2)[CH:9]=[O:10])[CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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ClC1=NC=CC(=N1)Cl
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(=O)C=1C=C(C=CC1F)B(O)O
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Step Three
[Compound]
|
Name
|
237
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=NC=CC(=N1)C=1C=CC(=C(C=O)C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
